molecular formula C22H12F8N4O2 B2482844 2,3,4,5,6-pentafluorophenyl 1-methyl-4-{[3-(trifluoromethyl)benzyl]amino}-1H-pyrazolo[3,4-b]pyridine-5-carboxylate CAS No. 866136-99-4

2,3,4,5,6-pentafluorophenyl 1-methyl-4-{[3-(trifluoromethyl)benzyl]amino}-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

Cat. No. B2482844
CAS RN: 866136-99-4
M. Wt: 516.351
InChI Key: XCNGEVGWOXACJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives involves complex reactions where precursor molecules undergo ring closure and functionalization to achieve the desired structure. Such processes often involve condensation reactions, cyclization, and the introduction of fluorinated groups to impart specific physical and chemical properties to the compound. For example, the synthesis of similar compounds has been demonstrated through reactions involving amino pyrazole derivatives and activated carbonyl groups, achieving good yields under specific conditions (Ghaedi et al., 2015) (Ghaedi et al., 2015).

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-b]pyridine derivatives is characterized by the presence of pyrazole and pyridine rings, which are essential for their biological activity and physicochemical properties. Spectral analysis, including NMR and IR spectroscopy, provides insights into the molecular structure, confirming the presence of specific functional groups and the overall structural integrity of the compound. Quantum chemical calculations can also offer detailed information on molecular conformations, electronic structure, and reactivity (Halim & Ibrahim, 2022) (Halim & Ibrahim, 2022).

Scientific Research Applications

Synthesis and Characterization

Pyrazolo[3,4-b]pyridine derivatives have been synthesized through various methods, emphasizing the versatility and reactivity of this heterocyclic framework. For instance, the synthesis of ethyl 3-methyl-1-phenyl-6-aryl-1H-pyrazolo[3,4-b]pyridine-4-carboxylates involves the reaction of 5-amino-3-methyl-1-phenyl-1H-pyrazole with aromatic aldehydes and ethyl pyruvate, with structural elucidation performed using spectroscopic techniques (Maqbool et al., 2013). This showcases the synthetic accessibility of these compounds and their potential for further functionalization.

Antimicrobial Activity

Some pyrazolo[3,4-b]pyridine derivatives exhibit notable antimicrobial activity. The design, synthesis, and evaluation of new pyrazolo[3,4-d]pyrimidines for antimicrobial properties have highlighted certain compounds as active against bacterial and fungal pathogens, showcasing their potential as lead compounds for the development of new antimicrobial agents (Abdel-Gawad et al., 2003).

Structural and Vibrational Spectra Studies

Theoretical and experimental investigations into the structure and vibrational spectra of pyrazolo[3,4-b]pyridine derivatives provide insights into their molecular conformations and the effects of substituents on their physical properties. Such studies are crucial for understanding the fundamental aspects of these compounds and their potential interactions in biological systems (Bahgat et al., 2009).

Antibacterial Screening

The evaluation of pyrazolo[3,4-b]pyridine derivatives for antibacterial activities has identified several compounds with significant efficacy. This suggests their potential application in addressing antibiotic resistance and the development of new antibacterial agents (Maqbool et al., 2014).

Molecular Conformations and Hydrogen Bonding

Investigations into the molecular conformations and hydrogen bonding patterns of pyrazolo[3,4-c]pyridine derivatives reveal the structural diversity and the potential for forming stable crystal structures, which is important for the development of solid-state materials and pharmaceutical formulations (Sagar et al., 2017).

properties

IUPAC Name

(2,3,4,5,6-pentafluorophenyl) 1-methyl-4-[[3-(trifluoromethyl)phenyl]methylamino]pyrazolo[3,4-b]pyridine-5-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H12F8N4O2/c1-34-20-11(8-33-34)18(31-6-9-3-2-4-10(5-9)22(28,29)30)12(7-32-20)21(35)36-19-16(26)14(24)13(23)15(25)17(19)27/h2-5,7-8H,6H2,1H3,(H,31,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCNGEVGWOXACJO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=NC=C(C(=C2C=N1)NCC3=CC(=CC=C3)C(F)(F)F)C(=O)OC4=C(C(=C(C(=C4F)F)F)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H12F8N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

516.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.